Cas no 2649071-71-4 (4-(2-isocyanatoethyl)cyclohex-1-ene)

• Product Name: 4-(2-isocyanatoethyl)cyclohex-1-ene
• CAS No: 2649071-71-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5796835
• PubChem ID: 20288532
• Update Time: 2025-05-26

4-(2-isocyanatoethyl)cyclohex-1-ene Chemical and Physical Properties

Names and Identifiers

• 4-(2-isocyanatoethyl)cyclohex-1-ene
• EN300-1814794
• 2649071-71-4
• SCHEMBL6251296

• Inchi： 1S/C9H13NO/c11-8-10-7-6-9-4-2-1-3-5-9/h1-2,9H,3-7H2
• InChI Key： VNTWHHAJLSZERY-UHFFFAOYSA-N
• SMILES： O=C=NCCC1CC=CCC1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.4Ų

Additional information on 4-(2-isocyanatoethyl)cyclohex-1-ene

Introduction to 4-(2-isocyanatoethyl)cyclohex-1-ene (CAS No. 2649071-71-4)

4-(2-isocyanatoethyl)cyclohex-1-ene, identified by the Chemical Abstracts Service Number (CAS No.) 2649071-71-4, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of isocyanides, characterized by the presence of an isocyanate functional group (-NCO). The cyclohexene backbone provides a unique structural framework that contributes to its distinct reactivity and potential applications in various chemical transformations.

The molecular structure of 4-(2-isocyanatoethyl)cyclohex-1-ene consists of a cyclohexene ring substituted with an ethyl group that carries an isocyanate functional group. This configuration makes it a versatile intermediate in organic synthesis, particularly in the formation of polymers, polyurethanes, and other polymeric materials. The isocyanate group is highly reactive, enabling the compound to participate in nucleophilic addition reactions, polymerization processes, and the synthesis of biologically active molecules.

In recent years, there has been growing interest in the applications of isocyanatoethyl-substituted cycloalkenes due to their potential in drug development and material science. The reactivity of the isocyanate group allows for the formation of stable covalent bonds with a wide range of nucleophiles, including amines, alcohols, and thiols. This property has been exploited in the synthesis of novel pharmaceuticals, where 4-(2-isocyanatoethyl)cyclohex-1-ene can serve as a key building block for more complex molecules.

One of the most promising areas of research involving 4-(2-isocyanatoethyl)cyclohex-1-ene is in the development of advanced materials. Isocyanates are well-known for their ability to form polyurethanes and other polymeric networks, which exhibit exceptional mechanical properties, thermal stability, and chemical resistance. The cyclohexene moiety in this compound contributes to its flexibility and adaptability in material design, making it suitable for applications such as coatings, adhesives, and elastomers.

Recent studies have also explored the potential of 4-(2-isocyanatoethyl)cyclohex-1-ene in medicinal chemistry. The compound's ability to undergo facile reactions with biological molecules has opened up new avenues for drug discovery. For instance, it can be used to synthesize derivatives that interact with target proteins or enzymes, potentially leading to the development of novel therapeutic agents. The cyclohexane ring provides a stable scaffold that can be modified to enhance binding affinity and selectivity.

The synthesis of 4-(2-isocyanatoethyl)cyclohex-1-ene typically involves multi-step organic reactions that require careful control of reaction conditions. The introduction of the isocyanate group necessitates anhydrous conditions and protection from moisture to prevent unwanted side reactions. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, have been employed to optimize yields and purity.

In conclusion, 4-(2-isocyanatoethyl)cyclohex-1-ene (CAS No. 2649071-71-4) represents a fascinating compound with diverse applications in synthetic chemistry and material science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new materials and pharmaceuticals. As our understanding of organic chemistry continues to evolve, it is likely that 4-(2-isocyanatoethyl)cyclohex-1-ene will play an increasingly important role in innovative chemical research.